Cas no 34964-55-1 (2,3-Dimethoxybenzyl Isothiocyanate)

• Product Name: 2,3-Dimethoxybenzyl Isothiocyanate
• CAS No: 34964-55-1
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• MDL: MFCD00060402
• CID: 308892
• PubChem ID: 141939
• Update Time: 2025-04-23

2,3-Dimethoxybenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(isothiocyanatomethyl)-2,3-dimethoxy-
• 1-(isothiocyanatomethyl)-2,3-dimethoxyBenzene
• 2,3-Dimethoxybenzyl isothiocyanate
• 34964-55-1
• AKOS015851893
• FT-0639224
• 2,3-Dimethoxybenzylisothiocyanate
• 1-(isothiocyanatomethyl)-2,3-dimethoxy-benzene
• DTXSID90188508
• MFCD00060402
• A822482
• FS-4736
• HLXLDIINPAOCAT-UHFFFAOYSA-N
• SCHEMBL4700515
• 1-(Isothiocyanatomethyl)-2,3-dimethoxybenzene #
• DTXCID80110999
• DB-019769
• G77744
• 2,3-Dimethoxybenzyl Isothiocyanate

• MDL： MFCD00060402
• Inchi： 1S/C10H11NO2S/c1-12-9-5-3-4-8(6-11-7-14)10(9)13-2/h3-5H,6H2,1-2H3
• InChI Key： HLXLDIINPAOCAT-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 209.05100
• Monoisotopic Mass: 209.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1,2 g/cm3
• Boiling Point: 127°C 5mm
• Flash Point: 139.7°C
• Refractive Index: 1.532
• PSA: 62.91000
• LogP: 2.30660

2,3-Dimethoxybenzyl Isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-Dimethoxybenzyl Isothiocyanate

Introduction to Benzene,1-(isothiocyanatomethyl)-2,3-dimethoxy- (CAS No. 34964-55-1)

Benzene,1-(isothiocyanatomethyl)-2,3-dimethoxy- is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 34964-55-1, features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both isothiocyanate and dimethoxy functional groups imparts distinct reactivity, enabling its use in diverse chemical transformations relevant to drug discovery and development.

The compound's molecular structure consists of a benzene ring substituted with an isothiocyanatomethyl group at the 1-position and two methoxy groups at the 2- and 3-positions. This arrangement not only contributes to its chemical versatility but also opens up possibilities for further functionalization, making it a promising candidate for designing novel therapeutic agents. The isothiocyanate moiety, in particular, is known for its ability to undergo nucleophilic addition reactions, forming stable adducts with nucleophiles such as amines and thiols. These reactions are fundamental in the synthesis of peptidomimetics and other biologically relevant molecules.

In recent years, there has been growing interest in exploring the potential of Benzene,1-(isothiocyanatomethyl)-2,3-dimethoxy- in the development of innovative pharmaceuticals. One area of focus has been its application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in inflammation and cancer progression. The dimethoxy substituents on the benzene ring can influence electronic properties and solubility, which are critical factors in drug design.

The reactivity of the isothiocyanate group allows for the formation of thiourea derivatives upon reaction with primary amines. These derivatives have shown promise as kinase inhibitors and other therapeutic agents. Furthermore, the dimethoxy groups can be further modified through oxidation or reduction reactions, leading to a range of analogs with tailored biological activities. Such modifications are essential for optimizing drug candidates for efficacy and selectivity.

Advances in computational chemistry have also facilitated the design of derivatives of Benzene,1-(isothiocyanatomethyl)-2,3-dimethoxy-. Molecular modeling studies have helped predict binding affinities and interactions with biological targets, accelerating the drug discovery process. These computational approaches are increasingly integrated into high-throughput screening protocols, enabling researchers to identify lead compounds more efficiently.

The compound's potential extends beyond pharmaceutical applications. It has been explored as a building block in materials science, particularly in the synthesis of polymers with unique properties. The incorporation of isothiocyanate groups into polymer backbones can lead to materials with enhanced thermal stability and mechanical strength. Such innovations highlight the broad utility of this versatile intermediate.

In conclusion, Benzene,1-(isothiocyanatomethyl)-2,3-dimethoxy- (CAS No. 34964-55-1) represents a significant advancement in synthetic chemistry with implications for both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow.